Cas no 1366285-11-1 ((3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1366285-11-1
• MF: C₁₂H₁₆BrNO₅
• MW: 334.163143157959
• CID: 5950928
• PubChem ID: 78961910
• Update Time: 2025-06-08

(3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• (3R)-3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1164702
• 1366285-11-1
• AKOS017406538

• Inchi： 1S/C12H16BrNO5/c1-12(2,3)19-11(17)14-7(6-10(15)16)8-4-5-9(13)18-8/h4-5,7H,6H2,1-3H3,(H,14,17)(H,15,16)/t7-/m1/s1
• InChI Key： AUPHMHKPAXVDKM-SSDOTTSWSA-N
• SMILES： BrC1=CC=C([C@@H](CC(=O)O)NC(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 333.02119g/mol
• Monoisotopic Mass: 333.02119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.8Ų

Additional information on (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic Acid (CAS No. 1366285-11-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1366285-11-1) stands out due to its unique structural features and potential applications in medicinal chemistry. This compound, characterized by its tert-butoxy carbonylamino side chain and 5-bromofuran-2-yl moiety, has garnered significant attention in recent years for its utility in the synthesis of biologically active molecules.

The (3R)-configuration of this compound is particularly noteworthy, as chirality often dictates the pharmacological properties of a drug. The enantiomeric purity and stereochemical integrity of this compound are crucial for ensuring the efficacy and safety of any derivative molecules synthesized from it. Recent studies have highlighted the importance of chiral auxiliaries and asymmetric catalysis in the preparation of such compounds, which underscores the significance of (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid in modern synthetic methodologies.

The 5-bromofuran-2-yl substituent introduces a versatile handle for further functionalization, allowing chemists to explore a wide range of chemical transformations. This moiety is particularly useful in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design. The tert-butoxy carbonylamino group, on the other hand, provides stability to the compound during synthetic procedures while also serving as a protective group for amine functionalities. Such features make this compound an invaluable building block in the pharmaceutical industry.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer and inflammatory disorders. Compounds like (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid are often employed as key intermediates in the synthesis of protease inhibitors, kinase inhibitors, and other targeted therapies. For instance, studies have demonstrated its utility in the preparation of inhibitors that target specific enzymes overexpressed in tumor cells, thereby offering a promising avenue for developing next-generation anticancer agents.

The pharmaceutical industry relies heavily on high-quality starting materials to ensure the reproducibility and scalability of synthetic routes. The availability of well-characterized compounds like (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1366285-11-1) is therefore essential for facilitating efficient drug discovery programs. Moreover, advancements in analytical techniques have enabled researchers to obtain detailed structural information about these compounds, which is critical for understanding their reactivity and biological activity.

One of the most exciting developments in recent years has been the integration of computational methods into drug design processes. Molecular modeling and virtual screening techniques have become indispensable tools for predicting the binding modes of potential drug candidates. Compounds like (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid serve as excellent scaffolds for such studies, as their unique structural features can be readily modeled and evaluated using computational algorithms. This approach has not only accelerated the drug discovery process but also allowed for the identification of novel therapeutic targets.

The synthesis of complex organic molecules often involves multiple steps, each requiring careful optimization to ensure high yields and purity. The use of (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid as an intermediate has been shown to streamline synthetic routes by providing a stable and versatile building block. For example, recent studies have demonstrated its application in the preparation of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor bioavailability and immunogenicity.

Another area where this compound has shown promise is in the development of vaccines and immunotherapies. The ability to modify its structure allows researchers to generate diverse libraries of molecules that can be screened for immune-modulatory activity. Such efforts are critical for developing vaccines against emerging pathogens or for treating autoimmune diseases where precise control over immune responses is essential.

The growing interest in green chemistry principles has also influenced the synthesis of compounds like (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1366285-11-1). Researchers are increasingly focusing on developing synthetic methods that minimize waste generation and reduce environmental impact. This includes using catalytic approaches that improve efficiency while reducing reliance on hazardous reagents. Such innovations not only align with regulatory requirements but also contribute to sustainable practices within the pharmaceutical industry.

In conclusion, (3R)-3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid represents a significant advancement in medicinal chemistry due to its versatile structure and broad applicability in drug discovery. Its unique combination of functional groups makes it an ideal candidate for synthesizing biologically active molecules with potential therapeutic value. As research continues to evolve, compounds like this will undoubtedly play a crucial role in addressing some of today's most pressing medical challenges.